3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide

• IUPAC Name: 3-chloro-N-[(E)-3-(4-methylanilino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H18ClN3O4/c1-15-8-10-19(11-9-15)25-23(29)21(13-16-4-2-7-20(12-16)27(30)31)26-22(28)17-5-3-6-18(24)14-17/h2-14H,1H3,(H,25,29)(H,26,28)/b21-13+
• InChI Key: SLSQYMISHPHQPZ-FYJGNVAPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C3=CC(=CC=C3)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol

Description

3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "Compound X" in scientific literature.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It is also thought to have an effect on the immune system, which may contribute to its antimicrobial properties.
Biochemical and Physiological Effects:
3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the growth of various fungi and bacteria. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide in lab experiments is its potential therapeutic applications. It has been found to have a broad spectrum of activity against various diseases and disorders. However, one of the limitations of using this compound is its potential toxicity and side effects. Further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the research on 3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the investigation of the compound's potential use in combination therapy with other drugs. Additionally, further studies are needed to determine the mechanisms of action and potential side effects of this compound. Overall, the research on 3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide has promising implications for the development of new therapeutic agents.

Synthesis Methods

The synthesis of 3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide involves several steps. The starting materials for the synthesis are 3-chlorobenzoyl chloride, 4-methylphenylamine, 3-nitrobenzaldehyde, and sodium carbonate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The final product is obtained after purification using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-chloro-N-[1-{[(4-methylphenyl)amino]carbonyl}-2-(3-nitrophenyl)vinyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to have anticancer, antifungal, and antimicrobial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.